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Compound of Interest

Compound Name: UT-155

Cat. No.: B611605 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for UT-155 is not publicly available. The

following guidance is based on general laboratory safety principles for handling potent, non-

volatile crystalline solids and information on analogous compounds. This information should be

supplemented by a compound-specific risk assessment and consultation with your institution's

Environmental Health and Safety (EHS) department.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling UT-155. It includes operational

procedures and disposal plans to ensure the safe and effective use of this selective androgen

receptor (AR) antagonist and degrader.

Compound Information and Storage
UT-155 is a selective and potent androgen receptor (AR) antagonist.[1] As a selective

androgen receptor degrader (SARD), it is designed to be biologically active at low

concentrations. Therefore, it should be handled with care to avoid exposure.
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Property Information Source

Molecular Formula C₂₀H₁₅F₄N₃O₂ [2]

Molecular Weight 405.35 g/mol [2]

Appearance Solid powder [2]

Storage (Solid)

Dry, dark, and at 0-4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

[2]

Storage (In Solvent) Store at -80°C. [1]

Personal Protective Equipment (PPE)
The primary objective when handling UT-155 is to prevent inhalation, ingestion, and skin/eye

contact. A risk assessment should be conducted to determine the appropriate level of PPE.[3]
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Operation Required PPE
Additional
Recommendations

Weighing and Aliquoting

(Solid)

- Disposable Nitrile Gloves

(double-gloving

recommended)- Lab Coat-

Safety Goggles or Safety

Glasses with side shields- N95

or higher-rated respirator (if not

handled in a ventilated

enclosure)

- Use a ventilated balance

enclosure or a chemical fume

hood.- Disposable sleeve

covers.[3]

Solution Preparation and

Handling

- Disposable Nitrile Gloves-

Lab Coat- Safety Goggles

- Perform in a chemical fume

hood to prevent aerosol

inhalation.- A face shield may

be necessary if there is a

splash hazard.[3]

General Laboratory Use
- Disposable Nitrile Gloves-

Lab Coat- Safety Glasses

- Maintain good laboratory

hygiene.

Spill Cleanup

- Chemical-resistant gloves

(e.g., nitrile)- Lab Coat or

disposable gown- Safety

Goggles- N95 or higher-rated

respirator

- Refer to the spill cleanup

protocol for more details.

Operational and Handling Plan
Compound Receipt and Storage
Upon receiving UT-155, inspect the container for any damage. If the container is compromised,

handle it as a potential spill and follow the spill cleanup protocol. Store the compound

according to the conditions specified in the table above.

Weighing and Solution Preparation
All handling of solid UT-155 should occur in a designated area, such as a chemical fume hood

or a ventilated balance enclosure, to minimize inhalation risk and contamination.[3] Use
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dedicated spatulas and weigh boats. To avoid creating dust, transfer the compound carefully.

Preparation

Weighing

Dissolving

Storage

Don Appropriate PPE

Work in a Designated Area
(Fume Hood or Ventilated Enclosure)

Step 1

Carefully Weigh Solid UT-155

Step 2

Add Appropriate Solvent
(e.g., DMSO)

Step 3

Ensure Complete Dissolution
(Vortex or Sonicate if necessary)

Step 4

Store Stock Solution at -80°C

Step 5

Click to download full resolution via product page
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Caption: Decision-making flow for responding to a spill or personnel exposure involving UT-
155.

Disposal Plan
All waste containing UT-155, including empty containers, contaminated PPE, and spill cleanup

materials, should be treated as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a compatible, leak-proof container. Do not mix with incompatible

waste streams. [4][5]* Labeling: All waste containers must be clearly labeled as "Hazardous

Waste" and include the full chemical name "UT-155".

Disposal: Follow your institution's and local regulations for hazardous waste disposal.

Contact your EHS department for specific procedures. [4][6]Never dispose of UT-155 down

the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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